![molecular formula C28H35F2N5O2S B610204 5-(difluoromethyl)-N-[5-[[[(2S)-3,3-dimethylbutan-2-yl]amino]methyl]-1-[[(2R)-1-prop-2-enoylpyrrolidin-2-yl]methyl]benzimidazol-2-yl]thiophene-2-carboxamide CAS No. 1575818-46-0](/img/structure/B610204.png)
5-(difluoromethyl)-N-[5-[[[(2S)-3,3-dimethylbutan-2-yl]amino]methyl]-1-[[(2R)-1-prop-2-enoylpyrrolidin-2-yl]methyl]benzimidazol-2-yl]thiophene-2-carboxamide
Overview
Description
PRN694 is a small molecule, covalent inhibitor that selectively targets interleukin-2-inducible T-cell kinase and resting lymphocyte kinase. These kinases are crucial for intracellular signaling in both normal and neoplastic T-cells and natural killer cells. PRN694 has shown potential as a therapeutic agent for autoimmune, inflammatory, and malignant diseases .
Scientific Research Applications
PRN694 has a wide range of scientific research applications, including:
Chemistry: Used as a tool to study the roles of interleukin-2-inducible T-cell kinase and resting lymphocyte kinase in immune cell signaling
Biology: Investigated for its potential to inhibit T-cell and natural killer cell activation, making it a valuable compound for studying immune responses
Medicine: Explored as a therapeutic agent for autoimmune, inflammatory, and malignant diseases, including T-cell prolymphocytic leukemia
Industry: Utilized in the development of new drugs targeting immune cell signaling pathways
Mechanism of Action
PRN694 exerts its effects by covalently binding to cysteine residues 442 of interleukin-2-inducible T-cell kinase and 350 of resting lymphocyte kinase, blocking their kinase activities. This inhibition prevents the activation of downstream signaling pathways, including nuclear activation of nuclear factor of activated T-cells and cytoplasmic phospholipase C gamma 1 and inhibitor of nuclear factor kappa B alpha. The compound’s extended target residence time enables durable attenuation of effector cells in vitro and in vivo .
Preparation Methods
PRN694 is synthesized through a series of chemical reactions involving molecular modeling to design molecules that interact with cysteine residues while binding to the ATP binding site in the kinase domain. The synthetic route involves the use of various reagents and conditions to achieve the desired product. Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
PRN694 undergoes several types of chemical reactions, including:
Covalent Binding: PRN694 covalently binds to cysteine residues 442 of interleukin-2-inducible T-cell kinase and 350 of resting lymphocyte kinase, blocking their kinase activity
Inhibition of Kinase Activity: The compound inhibits kinase activity by binding irreversibly to the target kinases, preventing their activation and subsequent signaling pathways
Cellular and Molecular Activation: PRN694 prevents T-cell receptor- and Fc receptor-induced cellular and molecular activation, inhibiting T-cell proliferation and blocking proinflammatory cytokine release
Comparison with Similar Compounds
PRN694 is unique in its dual inhibition of interleukin-2-inducible T-cell kinase and resting lymphocyte kinase. Similar compounds include:
Acalabrutinib: Another Bruton’s tyrosine kinase inhibitor with a different mechanism of action and therapeutic applications.
PRN694’s unique selectivity and extended target residence time make it a valuable compound for studying and potentially treating immune cell-mediated diseases .
properties
IUPAC Name |
5-(difluoromethyl)-N-[5-[[[(2S)-3,3-dimethylbutan-2-yl]amino]methyl]-1-[[(2R)-1-prop-2-enoylpyrrolidin-2-yl]methyl]benzimidazol-2-yl]thiophene-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H35F2N5O2S/c1-6-24(36)34-13-7-8-19(34)16-35-21-10-9-18(15-31-17(2)28(3,4)5)14-20(21)32-27(35)33-26(37)23-12-11-22(38-23)25(29)30/h6,9-12,14,17,19,25,31H,1,7-8,13,15-16H2,2-5H3,(H,32,33,37)/t17-,19+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXTKFBGDLDPFLB-PKOBYXMFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C)(C)C)NCC1=CC2=C(C=C1)N(C(=N2)NC(=O)C3=CC=C(S3)C(F)F)CC4CCCN4C(=O)C=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(C)(C)C)NCC1=CC2=C(C=C1)N(C(=N2)NC(=O)C3=CC=C(S3)C(F)F)C[C@H]4CCCN4C(=O)C=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H35F2N5O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
543.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1575818-46-0 | |
Record name | PRN-694 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1575818460 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | PRN-694 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K5IZ54DF9G | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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